Cas no 139520-76-6 (Tetradecanoic acid, 2-butyl-3-oxo-, ethyl ester, (S)-)

• Product Name: Tetradecanoic acid, 2-butyl-3-oxo-, ethyl ester, (S)-
• CAS No: 139520-76-6
• MF: C₂₀H₃₈O₃
• MW: 326.51392698288
• CID: 1273841
• Update Time: 2024-08-04

Tetradecanoic acid, 2-butyl-3-oxo-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 2-butyl-3-oxo-, ethyl ester, (S)-
• Tetradecanoic acid, 2-butyl-3-oxo-, ethyl ester, (S)- (9CI)

• Inchi： 1S/C20H38O3/c1-4-7-9-10-11-12-13-14-15-17-19(21)18(16-8-5-2)20(22)23-6-3/h18H,4-17H2,1-3H3/t18-/m0/s1
• InChI Key： SSRRHXSDKJMJTH-SFHVURJKSA-N
• SMILES： C(OCC)(=O)[C@@H](CCCC)C(=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 326.28224

Experimental Properties

• Density: 0.907±0.06 g/cm3(Predicted)
• Boiling Point: 352.4±10.0 °C(Predicted)
• PSA: 43.37
• pka: 12.30±0.46(Predicted)